![molecular formula C18H24N2O B267796 N-[4-(dimethylamino)benzyl]-N-[2-(2-methoxyphenyl)ethyl]amine](/img/structure/B267796.png)
N-[4-(dimethylamino)benzyl]-N-[2-(2-methoxyphenyl)ethyl]amine
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Overview
Description
N-[4-(dimethylamino)benzyl]-N-[2-(2-methoxyphenyl)ethyl]amine, commonly known as DMBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMBA is a synthetic compound that belongs to the class of phenethylamines, and it has been widely studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.
Mechanism of Action
The mechanism of action of DMBA is not fully understood, but it is believed to act as a potent agonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of various physiological processes, such as mood, cognition, and perception. DMBA has also been shown to have affinity for other receptors, such as the dopamine D2 receptor and the alpha-1 adrenergic receptor.
Biochemical and Physiological Effects:
DMBA has been shown to have various biochemical and physiological effects, depending on the dose and route of administration. It has been reported to induce hallucinations, changes in mood and perception, and alterations in cognitive function. DMBA has also been shown to increase heart rate and blood pressure, as well as cause vasoconstriction in certain blood vessels. In addition, DMBA has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DMBA has several advantages for laboratory experiments, including its high purity and stability. It is also readily available and relatively inexpensive. However, DMBA has limitations, such as its potential toxicity and the need for careful handling and storage. DMBA may also have limited solubility in certain solvents, which can affect its use in certain experiments.
Future Directions
There are several future directions for research on DMBA. One area of interest is the development of novel compounds based on the structure of DMBA, which may have improved pharmacological properties and applications. Another area of interest is the investigation of the potential therapeutic applications of DMBA, particularly in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of DMBA and its effects on various physiological processes.
Synthesis Methods
DMBA can be synthesized by reacting 2-methoxyphenethylamine with 4-(dimethylamino)benzaldehyde in the presence of a reducing agent such as sodium borohydride. The reaction proceeds through a nucleophilic addition mechanism, resulting in the formation of DMBA as a white crystalline solid. The purity of DMBA can be increased by recrystallization from a suitable solvent.
Scientific Research Applications
DMBA has been extensively studied for its potential applications in various fields of scientific research. It has been used as a precursor for the synthesis of other compounds, such as fluorescent dyes, which have applications in imaging and sensing. DMBA has also been used as a ligand in the design of novel catalysts for organic synthesis. In addition, DMBA has been studied for its potential use in the treatment of various diseases, such as cancer and depression.
properties
Molecular Formula |
C18H24N2O |
---|---|
Molecular Weight |
284.4 g/mol |
IUPAC Name |
4-[[2-(2-methoxyphenyl)ethylamino]methyl]-N,N-dimethylaniline |
InChI |
InChI=1S/C18H24N2O/c1-20(2)17-10-8-15(9-11-17)14-19-13-12-16-6-4-5-7-18(16)21-3/h4-11,19H,12-14H2,1-3H3 |
InChI Key |
SEAVOZNJOZPWQF-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC=C(C=C1)CNCCC2=CC=CC=C2OC |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CNCCC2=CC=CC=C2OC |
Origin of Product |
United States |
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